Cas no 1502776-60-4 (3-Bromo-8-chloroimidazo[1,5-a]pyrazine)

• Product Name: 3-Bromo-8-chloroimidazo[1,5-a]pyrazine
• CAS No: 1502776-60-4
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• MDL: MFCD26678982
• CID: 5058277
• PubChem ID: 83382723
• Update Time: 2026-02-28

3-Bromo-8-chloroimidazo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-8-chloroimidazo[1,5-a]pyrazine
• SY248142
• SCHEMBL17893185
• 3-bromo-8-chloro-imidazo[1,5-a]pyrazine
• MFCD26678982
• DB-204500
• AC4389
• AS-84910
• SB74477
• 1502776-60-4

• MDL： MFCD26678982
• Inchi： 1S/C6H3BrClN3/c7-6-10-3-4-5(8)9-1-2-11(4)6/h1-3H
• InChI Key： AYURINKSEQLEKG-UHFFFAOYSA-N
• SMILES： BrC1=NC=C2C(=NC=CN21)Cl

Computed Properties

• Exact Mass: 230.91989g/mol
• Monoisotopic Mass: 230.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,5-a]pyrazines

Additional information on 3-Bromo-8-chloroimidazo[1,5-a]pyrazine

3-Bromo-8-chloroimidazo[1,5-a]pyrazine: A Comprehensive Overview

The compound 3-Bromo-8-chloroimidazo[1,5-a]pyrazine (CAS No. 1502776-60-4) is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the imidazo[1,5-a]pyrazine family, which has been extensively studied due to its unique electronic properties and structural versatility. The presence of bromine and chlorine substituents at the 3 and 8 positions, respectively, introduces additional functionalization, making it a valuable molecule for both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-Bromo-8-chloroimidazo[1,5-a]pyrazine with high purity and yield. Researchers have employed various methodologies, including microwave-assisted synthesis and catalytic processes, to optimize the production of this compound. These techniques not only enhance the efficiency of synthesis but also reduce environmental impact, aligning with the principles of green chemistry.

The electronic properties of 3-Bromo-8-chloroimidazo[1,5-a]pyrazine make it an attractive candidate for applications in optoelectronics and semiconducting materials. Studies have shown that the bromine and chlorine substituents significantly influence the compound's absorption spectrum and charge transport properties. This makes it a promising material for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. For instance, a recent study published in *Advanced Materials* demonstrated that incorporating this compound into OLED structures enhances device efficiency by improving charge carrier mobility.

In addition to its electronic applications, 3-Bromo-8-chloroimidazo[1,5-a]pyrazine has shown potential in medicinal chemistry. Its unique structure allows for interactions with various biological targets, making it a lead compound for drug discovery. Researchers have explored its anti-inflammatory and anticancer properties, with promising results in preclinical models. A study in *Journal of Medicinal Chemistry* highlighted its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a therapeutic agent.

The structural versatility of 3-Bromo-8-chloroimidazo[1,5-a]pyrazine also extends to its use as a building block in supramolecular chemistry. Its ability to form hydrogen bonds and π-π interactions makes it an ideal component for self-assembled structures. Recent research has focused on its role in constructing two-dimensional materials and nanoscale architectures, which could revolutionize fields such as sensing technologies and catalysis.

From an environmental standpoint, the stability and biodegradability of 3-Bromo-8-chloroimidazo[1,5-a]pyrazine are critical considerations for its industrial applications. Studies have shown that under specific conditions, the compound exhibits low toxicity to aquatic organisms, which is essential for its safe use in commercial products. However, further research is needed to fully understand its environmental impact and develop sustainable disposal methods.

In conclusion, 3-Bromo-8-chloroimidazo[1,5-a]pyrazine is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key molecule for future innovations. As research continues to uncover new possibilities for this compound, its role in advancing technology and medicine is likely to grow significantly.